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Compound of Interest

Compound Name: 1,9-Decadiyne

Cat. No.: B160743

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1,9-decadiyne, a
reactive terminal diyne used in chemical synthesis. Adherence to these protocols is critical to
ensure personnel safety and prevent adverse environmental impact.

Chemical and Physical Properties

1,9-Decadiyne is a flammable liquid and vapor.[1][2] Its physical and chemical properties are
summarized below, providing essential data for safe handling and storage.
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Property Value Source
Molecular Formula C1oH14 [11[3][4]
Molecular Weight 134.22 g/mol [1]
Appearance Clear, colorless to yellow liquid  [3][4]
Boiling Point 80-81 °C (at 10 mmHg) [3]
Melting Point -6.35 °C (estimate) [3]
Flash Point 60 °C [3]
Density 0.822 g/cm? [2][3]
Water Solubility Insoluble [3]

Vapor Pressure

1.04 mmHg (at 25 °C)

[3]

Hazard Identification and Classification

1,9-Decadiyne is classified as a hazardous substance with the following GHS classifications:

Hazard Class GHS Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids Category 3
vapor[1][2]
H304: May be fatal if
Aspiration Hazard Category 1 swallowed and enters
airways[1]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
[rritation irritation[1]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation[1]

Signal Word: Danger[1][5]
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 1,9-decadiyne to

minimize exposure risk.

Protection Type

Specification

Source

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

[5]

Skin Protection

Wear fire/flame resistant and
impervious clothing. Handle
with gloves that have been

inspected prior to use.

[5]

Respiratory Protection

If exposure limits are exceeded
or irritation is experienced, use

a full-face respirator.

[5]

Handling and Storage Protocols

Proper handling and storage are crucial to prevent accidents and maintain the chemical's

integrity.

Handling:

o Handle in a well-ventilated place.[5]

e Avoid contact with skin and eyes.[5]

» Avoid the formation of dust and aerosols.[5]

e Use non-sparking tools.[5][6]

o Prevent fire caused by electrostatic discharge.[5]

o Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.[5][6][7]
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e Ground/bond container and receiving equipment.[5][6][7]

o Use explosion-proof electrical, ventilating, and lighting equipment.[5][6]
Storage:

» Store the container tightly closed in a dry, cool, and well-ventilated place.[5][6]

» Store apart from foodstuff containers or incompatible materials such as strong oxidizing
agents.[5][6]

e Store in a "Flammables area".[6]

Emergency Procedures

In the event of an emergency, follow these procedures promptly.

First Aid Measures:
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Exposure Route

First Aid Protocol Source

Inhalation

Move the victim into fresh air. If
breathing is difficult, give

oxygen. If not breathing, give
artificial respiration and consult

a doctor immediately. Do not [5]
use mouth-to-mouth

resuscitation if the victim

ingested or inhaled the

chemical.

Skin Contact

Take off contaminated clothing
immediately. Wash off with 5]

soap and plenty of water.

Consult a doctor.

Eye Contact

Rinse with pure water for at
least 15 minutes. Consult a [5]

doctor.

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Never

give anything by mouth to an 5]
unconscious person. Call a

doctor or Poison Control

Center immediately.

Firefighting Measures:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

 Firefighting Instructions: Wear a self-contained breathing apparatus for firefighting if

necessary.[5]

Accidental Release Measures:

o Personal Precautions: Avoid breathing mist, gas, or vapors. Avoid contact with skin and

eyes. Use personal protective equipment. Ensure adequate ventilation. Remove all sources
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of ignition. Evacuate personnel to safe areas.[5]

o Environmental Precautions: Prevent further spillage or leakage if it is safe to do so. Do not
let the chemical enter drains. Discharge into the environment must be avoided.[5]

o Methods for Cleaning Up: Collect and arrange disposal. Keep the chemical in suitable,
closed containers for disposal. Use spark-proof tools and explosion-proof equipment.[5][6]

Experimental Workflow: Handling a 1,9-Decadiyne
Spill

The following diagram illustrates the logical workflow for safely managing a spill of 1,9-
decadiyne.
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Initial Actions

Spill Occurs

Evacuate Immediate Area

'

Ensure Adequate Ventilation

'

Remove All Ignition Sources

Assessmgnt & PPE

Y
[ Assess Spill Size ]
Don Appropriate PPE
(Gloves, Goggles, Respirator)

Containmenjt & Cleanup

[ Contain Spill with Inert Material )

'

[ Absorb with Non-Combustible Material ]

'

( Collect with Non-Sparking Tools ]

Disgosal

Place in a Suitable, Closed Container

'

Dispose of According to Regulations

Click to download full resolution via product page

Caption: Workflow for managing a 1,9-decadiyne spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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